Cas no 2229238-81-5 (O-(1-cyclopropylpropan-2-yl)hydroxylamine)

• Product Name: O-(1-cyclopropylpropan-2-yl)hydroxylamine
• CAS No: 2229238-81-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6399533
• PubChem ID: 124023391
• Update Time: 2025-10-05

O-(1-cyclopropylpropan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-cyclopropylpropan-2-yl)hydroxylamine
• EN300-1833015
• 2229238-81-5

• Inchi： 1S/C6H13NO/c1-5(8-7)4-6-2-3-6/h5-6H,2-4,7H2,1H3
• InChI Key： FZDVSNPWDSGXOI-UHFFFAOYSA-N
• SMILES： O(C(C)CC1CC1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(1-cyclopropylpropan-2-yl)hydroxylamine

Research Brief on O-(1-cyclopropylpropan-2-yl)hydroxylamine (CAS: 2229238-81-5) in Chemical Biology and Pharmaceutical Applications

O-(1-cyclopropylpropan-2-yl)hydroxylamine (CAS: 2229238-81-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic insights, synthetic utility, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key building block for hydroxamic acid derivatives, which are critical in the design of histone deacetylase (HDAC) inhibitors. The research team utilized O-(1-cyclopropylpropan-2-yl)hydroxylamine to develop a series of potent HDAC6-selective inhibitors, showing improved pharmacokinetic properties compared to previous generations of inhibitors. The cyclopropyl moiety was found to enhance metabolic stability while maintaining target engagement, making this compound particularly valuable for oncology applications.

In the field of antibiotic development, researchers at the University of Cambridge recently reported (Nature Chemical Biology, 2024) the use of 2229238-81-5 as a precursor for novel β-lactamase inhibitors. The compound's hydroxylamine functionality enables unique binding interactions with bacterial enzymes, overcoming resistance mechanisms in multidrug-resistant pathogens. Structural analysis revealed that the cyclopropylpropan-2-yl group provides optimal steric hindrance to prevent enzymatic degradation while allowing sufficient flexibility for target binding.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production and modification of O-(1-cyclopropylpropan-2-yl)hydroxylamine. A recent patent (WO2023124567) describes a continuous flow process that improves yield and purity while reducing hazardous byproducts. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Emerging applications in targeted protein degradation have further expanded the utility of this compound. Researchers at Stanford University (Cell Chemical Biology, 2024) incorporated 2229238-81-5 into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a crucial linker component. The compound's unique physicochemical properties enable optimal spacing and orientation between the target-binding warhead and E3 ligase recruiter, significantly improving degradation efficiency for challenging therapeutic targets.

Safety and toxicological studies have progressed in parallel with these developments. Recent preclinical data (presented at the 2024 ACS National Meeting) indicate favorable safety profiles for derivatives of O-(1-cyclopropylpropan-2-yl)hydroxylamine, with no observed mutagenicity in standard assays and acceptable pharmacokinetic parameters in rodent models. These findings support the continued investigation of this compound class in clinical translation.

Looking forward, the versatility of 2229238-81-5 suggests it will remain a valuable tool in medicinal chemistry. Current research directions include its application in covalent inhibitor design, where the hydroxylamine group can form reversible covalent bonds with target proteins, and in radiopharmaceutical development, where the cyclopropyl group provides metabolic stability for imaging agents. As synthetic methodologies continue to evolve and biological applications expand, O-(1-cyclopropylpropan-2-yl)hydroxylamine is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.